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Compound of Interest

Compound Name: 1,2-Dimethylcyclooctane

CAS No.: 13151-94-5

Cat. No.: B14720423

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dimethylcyclooctane was located.

The following information is based on the properties of similar cycloalkanes, such as 1,2-

dimethylcyclohexane and cyclooctane, and general best practices for handling flammable liquid

hydrocarbons. It is imperative to consult the official SDS for 1,2-Dimethylcyclooctane upon

availability for definitive safety and handling guidelines.

Introduction
1,2-Dimethylcyclooctane is a cyclic alkane with the molecular formula C₁₀H₂₀. As a flammable

hydrocarbon, it requires careful handling and storage to mitigate risks of fire, explosion, and

chemical exposure. These application notes provide detailed protocols for researchers,

scientists, and drug development professionals to ensure the safe handling, storage, and

disposal of this compound.

Data Presentation
Quantitative data for 1,2-Dimethylcyclooctane and related compounds are summarized

below. This information is critical for understanding the physical and chemical properties

relevant to safe handling and experimental design.
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Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₀H₂₀ [1][2]

Molecular Weight 140.27 g/mol [1]

Boiling Point Not available

Melting Point Not available

Flash Point

Not available (Assumed to be

low, characteristic of

flammable hydrocarbons)

Density Not available

Appearance
Assumed to be a clear,

colorless liquid
[3]

Hazard Information (Based on Similar Cycloalkanes)
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Hazard Classification GHS Category Precautionary Statement

Flammable Liquid Category 2 or 3

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[4][5]

Skin Corrosion/Irritation Category 2

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[4][5]

Serious Eye Damage/Eye

Irritation
Category 2

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Aspiration Hazard Category 1

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

[5] P331: Do NOT induce

vomiting.[5]

Experimental Protocols
Adherence to the following protocols is essential for the safe handling and use of 1,2-
Dimethylcyclooctane in a laboratory setting.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 1,2-Dimethylcyclooctane.

The minimum required PPE includes:

Eye Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[5]
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Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.[5]

Respiratory Protection: If working outside a fume hood or in poorly ventilated areas, a

respirator with an organic vapor cartridge is recommended.[5]

Handling Protocol
Ventilation: All handling of 1,2-Dimethylcyclooctane should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,

and spark-producing equipment.[4] Use only non-sparking tools.[5]

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that all metal containers and transfer equipment are properly grounded and bonded.

[4][5]

Transferring: When transferring the liquid, pour slowly and minimize splashing. Use a funnel

where appropriate.

Avoid Inhalation and Contact: Avoid breathing vapors or mist.[5] Prevent contact with skin

and eyes.[5]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[5]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]

The storage area should be away from heat and direct sunlight.[4]

Incompatible Materials: Segregate from strong oxidizing agents and other incompatible

materials.[4]

Quantity: Keep the amount of 1,2-Dimethylcyclooctane in the laboratory to a minimum.

Spill Response Protocol
Evacuation: Immediately evacuate all non-essential personnel from the spill area.
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Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

Ignition Sources: Remove all sources of ignition.[5]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as sand or vermiculite.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for disposal.[5] Use non-sparking tools for cleanup.[5]

Large Spills: For large spills, contact the institution's Environmental Health and Safety (EHS)

department immediately.

Disposal Protocol
Waste Collection: Collect waste 1,2-Dimethylcyclooctane in a designated, labeled, and

sealed container.[6]

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[6] Do not dispose of it down the

drain.[5]

Visualization
The following diagrams illustrate key workflows and logical relationships for the safe handling of

1,2-Dimethylcyclooctane.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_Methylcyclopentene.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_Methylcyclopentene.pdf
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14720423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Storage

Conduct Risk Assessment

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, No Ignition Sources)

Transfer 1,2-Dimethylcyclooctane
(Grounding and Bonding)

Perform Experiment

Clean Work Area

Store Properly
(Cool, Ventilated, Flammables Cabinet) Dispose of Waste Properly

Click to download full resolution via product page

Caption: Experimental Workflow for 1,2-Dimethylcyclooctane.
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Caption: Spill Response Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14720423?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dimethylcyclooctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13151945
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL15000~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2022:40:20~~Cyclooctane~~
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_1_Methylcyclopentene.pdf
https://www.benchchem.com/product/b14720423/docs#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14720423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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